4-(3-Hydroxy-pyridin-2-yl)-cyclohexanone

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-(3-hydroxypyridin-2-yl)cyclohexan-1-one
• InChI: InChI=1S/C11H13NO2/c13-9-5-3-8(4-6-9)11-10(14)2-1-7-12-11/h1-2,7-8,14H,3-6H2
• InChI Key: RAMHTXDZBJOIIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1C2=C(C=CC=N2)O

Description

4-(3-Hydroxy-pyridin-2-yl)-cyclohexanone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-(1,4-dioxa-spiro[4.5]dec-8-yl)-pyridin-3-ol (1.30 g, 5.52 mmol) as prepared in the previous step was treated with 1N HCl (˜16 mL) in acetonitrile (100 mL) at room temperature for 4 hours. The reaction was neutralized with saturated NaHCO3 solution and the solvent was removed. The residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated to give a yellow solid, which was purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as a pale yellow solid.